6-(1,2,3,4-Tetrahydro-isoquinolin-6-yloxy)-nicotinamide

• Molecular Formula: C15H15N3O2
• Molecular Weight: 269.30 g/mol
• IUPAC Name: 6-(1,2,3,4-tetrahydroisoquinolin-6-yloxy)pyridine-3-carboxamide
• InChI: InChI=1S/C15H15N3O2/c16-15(19)12-2-4-14(18-9-12)20-13-3-1-11-8-17-6-5-10(11)7-13/h1-4,7,9,17H,5-6,8H2,(H2,16,19)
• InChI Key: NRFDTVKJINFTKI-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1C=C(C=C2)OC3=NC=C(C=C3)C(=O)N

Description

6-(1,2,3,4-Tetrahydro-isoquinolin-6-yloxy)-nicotinamide is a useful research compound. Its molecular formula is C15H15N3O2 and its molecular weight is 269.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Combine 6-(5-Carbamoyl-pyridin-2-yloxy)-3,4-dihydro-1H-isoquinoline-2-carboxylic acid tert-butyl ester (4.0 g, 10.83 mmol), CH2Cl2 (100 mL), and TFA (25 mL). After reaction stirs at room temperature for 12 hours, add 1M K2CO3 and CHCl3 to the reaction. Separate the organic layer, wash with brine, and dry over Na2SO4. Concentrate under reduced pressure and add mixture to 2, 10 g SCX columns, wash with MeOH, and elute with 1N NH3 MeOH. Concentrate to afford 2.91 g, 10.8 mmol (71% yield) of the title compound as a white foam: 1H NMR (500 MHz, DMSO); 2.9-3.1 (2H, m), 3.2-3.5 (2H, m), 4.2-4.4 (2H, m), 6.9-7.2 (3H, m), 7.2-7.4 (1H, m), 7.4-7.6 (1H, m), 7.9-8.1 (1H, m), 8.2-8.4 (1H, m), 8.5-8.7 (1H, m), 8.2-9.4 (2H, m); MS m/z 269 (M+1).